Cas no 1220030-98-7 (1-(6-Chloro-2-pyridinyl)-2-methylpiperidine)

1-(6-Chloro-2-pyridinyl)-2-methylpiperidine is a heterocyclic compound featuring a chloro-substituted pyridine ring linked to a 2-methylpiperidine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the methylpiperidine component contributes to steric and electronic modulation, influencing binding affinity in biological systems. Its well-defined molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly for developing bioactive molecules. The compound’s stability under standard conditions and compatibility with common organic solvents further support its use in multistep synthesis. Rigorous quality control ensures high purity, making it suitable for research and industrial applications requiring precise chemical functionality.
1-(6-Chloro-2-pyridinyl)-2-methylpiperidine structure
1220030-98-7 structure
Product Name:1-(6-Chloro-2-pyridinyl)-2-methylpiperidine
CAS No:1220030-98-7
MF:C11H15ClN2
MW:210.703201532364
CID:4578649
Update Time:2025-06-09

1-(6-Chloro-2-pyridinyl)-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine
    • 2-CHLORO-6-(2-METHYLPIPERIDIN-1-YL)PYRIDINE
    • Inchi: 1S/C11H15ClN2/c1-9-5-2-3-8-14(9)11-7-4-6-10(12)13-11/h4,6-7,9H,2-3,5,8H2,1H3
    • InChI Key: IIEMRHLFUYUCIO-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(N2CCCCC2C)=CC=C1

1-(6-Chloro-2-pyridinyl)-2-methylpiperidine Pricemore >>

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Additional information on 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine

Recent Advances in the Study of 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine (CAS: 1220030-98-7)

1-(6-Chloro-2-pyridinyl)-2-methylpiperidine (CAS: 1220030-98-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and insecticide resistance. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

Recent research has focused on the synthesis and structural characterization of 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have provided a solid foundation for further investigations into its biological activities and mechanisms of action.

In the context of neurological disorders, preliminary in vitro studies have demonstrated that 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine exhibits moderate binding affinity to certain neurotransmitter receptors. This suggests its potential as a lead compound for the development of novel neuroactive drugs. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and pharmacodynamic properties.

Another area of interest is the compound's role in insecticide resistance. Recent studies have shown that 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine can act as a synergist, enhancing the efficacy of existing insecticides against resistant insect populations. This discovery could have significant implications for pest control strategies in agriculture and public health.

Despite these promising findings, challenges remain in the development and application of 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(6-Chloro-2-pyridinyl)-2-methylpiperidine (CAS: 1220030-98-7) represents a promising area of research in chemical biology and pharmaceutical science. Its diverse biological activities and potential applications warrant continued investigation. Future studies should focus on optimizing its chemical properties, elucidating its mechanisms of action, and exploring its therapeutic and agricultural uses.

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